Cas no 872860-73-6 (1-(4-benzylpiperidin-1-yl)-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}ethane-1,2-dione)

• Product Name: 1-(4-benzylpiperidin-1-yl)-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}ethane-1,2-dione
• CAS No: 872860-73-6
• MF: C₂₉H₃₃N₃O₃
• MW: 471.59062743187
• CID: 5509029
• Update Time: 2025-07-16

1-(4-benzylpiperidin-1-yl)-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}ethane-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-benzylpiperidin-1-yl)-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]ethane-1,2-dione
• 1-(4-benzylpiperidin-1-yl)-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}ethane-1,2-dione

• Inchi： 1S/C29H33N3O3/c33-27(30-15-7-2-8-16-30)21-32-20-25(24-11-5-6-12-26(24)32)28(34)29(35)31-17-13-23(14-18-31)19-22-9-3-1-4-10-22/h1,3-6,9-12,20,23H,2,7-8,13-19,21H2
• InChI Key： NIWMBJRYGWCLIA-UHFFFAOYSA-N
• SMILES： C(N1CCC(CC2=CC=CC=C2)CC1)(=O)C(C1C2=C(N(CC(=O)N3CCCCC3)C=1)C=CC=C2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on 1-(4-benzylpiperidin-1-yl)-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}ethane-1,2-dione

Comprehensive Analysis of 1-(4-benzylpiperidin-1-yl)-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}ethane-1,2-dione (CAS No. 872860-73-6)

The compound 1-(4-benzylpiperidin-1-yl)-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}ethane-1,2-dione, with CAS No. 872860-73-6, is a structurally complex molecule that has garnered significant interest in the field of medicinal chemistry and drug discovery. Its unique combination of piperidine and indole moieties makes it a promising candidate for various therapeutic applications. Researchers are particularly intrigued by its potential role in modulating neurotransmitter systems, which aligns with current trends in neuroscience and mental health research.

In recent years, the demand for novel small-molecule inhibitors and receptor modulators has surged, driven by advancements in precision medicine. The 1-(4-benzylpiperidin-1-yl)-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}ethane-1,2-dione structure exhibits a high degree of specificity, making it a subject of intense study in the context of GPCR targeting and enzyme inhibition. This aligns with the growing focus on personalized therapeutics and drug repurposing, which are frequently searched topics in scientific databases and AI-driven research platforms.

The synthesis of CAS No. 872860-73-6 involves multi-step organic reactions, including amide coupling and indole alkylation, which are critical for achieving its desired pharmacological profile. Its molecular weight and lipophilicity are optimized for blood-brain barrier penetration, a feature highly sought after in central nervous system (CNS) drug development. This property has sparked discussions in online forums and research communities about its potential applications in neurodegenerative diseases, such as Alzheimer's and Parkinson's, which remain top concerns in global health.

From a structural-activity relationship (SAR) perspective, the benzylpiperidine and piperidin-1-yl groups in this compound contribute to its binding affinity, while the dione moiety enhances its metabolic stability. These characteristics are frequently highlighted in computational chemistry studies and molecular docking simulations, which are popular tools among researchers exploring drug-likeness and ADME properties. The integration of AI in predicting such properties has further amplified interest in this molecule, as evidenced by its recurring mentions in cheminformatics literature.

Another area of interest is the compound's potential role in inflammatory pathways, given the increasing prevalence of autoimmune disorders. Its indole-3-yl segment is structurally analogous to endogenous signaling molecules, suggesting possible immunomodulatory effects. This has led to its inclusion in several high-throughput screening campaigns, a topic frequently searched by pharmaceutical professionals and academic researchers alike.

In summary, 1-(4-benzylpiperidin-1-yl)-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}ethane-1,2-dione represents a versatile scaffold with broad applicability in modern drug discovery. Its CAS No. 872860-73-6 serves as a key identifier for researchers navigating chemical databases, while its structural features continue to inspire innovations in targeted therapy and biomarker development. As the scientific community increasingly prioritizes mechanistic insights and translational research, this compound is poised to remain a focal point in both experimental and computational studies.